Cas no 1250403-98-5 (2-(Dimethyl-1h-1,2,4-triazol-1-yl)benzaldehyde)

• Product Name: 2-(Dimethyl-1h-1,2,4-triazol-1-yl)benzaldehyde
• CAS No: 1250403-98-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5694061
• PubChem ID: 61346132
• Update Time: 2025-05-18

2-(Dimethyl-1h-1,2,4-triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID801212175
• AKOS010601864
• Benzaldehyde, 2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-
• 1250403-98-5
• EN300-1293510
• 2-(DIMETHYL-1H-1,2,4-TRIAZOL-1-YL)BENZALDEHYDE
• 2-(Dimethyl-1h-1,2,4-triazol-1-yl)benzaldehyde

• Inchi： 1S/C11H11N3O/c1-8-12-9(2)14(13-8)11-6-4-3-5-10(11)7-15/h3-7H,1-2H3
• InChI Key： WZINIJTVSISYJN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 415.9±47.0 °C(Predicted)
• pka: 2.95±0.50(Predicted)

Additional information on 2-(Dimethyl-1h-1,2,4-triazol-1-yl)benzaldehyde

Comprehensive Overview of 2-(Dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde (CAS No. 1250403-98-5)

2-(Dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde (CAS No. 1250403-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a benzaldehyde core substituted with a dimethyl-1H-1,2,4-triazole moiety, making it a versatile intermediate for synthesizing heterocyclic derivatives. Researchers often explore its applications in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions in precision medicine.

The 1,2,4-triazole ring in 2-(Dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde is a critical pharmacophore, contributing to its bioactivity. This structural motif is frequently investigated for its potential in treating metabolic disorders and inflammatory diseases, topics highly searched in academic and industrial circles. Recent studies highlight its role in modulating enzyme pathways, such as COX-2 inhibition, which resonates with the rising interest in targeted anti-inflammatory therapies. The compound’s aldehyde group further enables diverse chemical modifications, facilitating the development of Schiff bases and other derivatives with enhanced bioavailability.

From an industrial perspective, CAS No. 1250403-98-5 is valued for its scalability in multi-step syntheses. Its stability under mild conditions makes it suitable for high-throughput screening (HTS) platforms, a trending topic in AI-driven drug discovery. Laboratories optimizing click chemistry reactions also favor this compound due to its compatibility with azide-alkyne cycloadditions, a technique widely discussed in nanotechnology forums. These attributes position it as a building block for innovative materials, including smart polymers and sensors.

Environmental and safety profiles of 2-(Dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde adhere to modern green chemistry principles. Its low ecotoxicity and biodegradability align with regulatory trends emphasizing sustainable synthesis, a hot topic in ESG (Environmental, Social, and Governance) reports. Analytical methods like HPLC and LC-MS are commonly employed for purity assessment, addressing quality control queries frequently raised by procurement specialists.

In summary, 2-(Dimethyl-1H-1,2,4-triazol-1-yl)benzaldehyde (CAS No. 1250403-98-5) bridges academic curiosity and industrial utility. Its relevance to drug design, material science, and sustainable chemistry ensures its prominence in scientific literature and patent filings. As research pivots toward personalized medicine and eco-friendly processes, this compound is poised to remain a focal point for innovation.